6-Methyl-4,5-heptadien-2-one

• CAS No.: 16647-01-1
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• InChI: InChI=1S/C8H12O/c1-7(2)5-4-6-8(3)9/h4H,6H2,1-3H3
• InChI Key: HVTJTPGLVGKGRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=C=CCC(=O)C)C

Description

6-Methyl-4,5-heptadien-2-one is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25.3 g 2-methyl-3-butin-2-ol, 65.0 g isopropenyl methyl ether, 0.066 g hydroquinone and 120 ml n-heptane were initially introduced into a 500 ml flask under nitrogen. 15.0 mg fluorosulfonic acid were added, while stirring. The mixture was heated to the boiling point and stirred under reflux at 60 to 77° C. for 9 h. After cooling, it was neutralized with 2 ml methanolic NaOAc solution (10 g/1) and evaporated. After distillation, 32.7 g 6-methyl-4,5-heptadien-2-one were obtained, which corresponds to a yield of 87.86.